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Compound of Interest

Compound Name:
Manganese(II) sulfate

pentahydrate

Cat. No.: B1264464 Get Quote

The proper disposal of Manganese(II) sulfate pentahydrate is a critical aspect of laboratory

safety and environmental responsibility. As a substance classified as hazardous, with potential

risks to human health and significant aquatic toxicity, it necessitates a structured and compliant

disposal process. This guide provides essential information for researchers, scientists, and

drug development professionals to manage the disposal of Manganese(II) sulfate
pentahydrate safely and in accordance with regulatory standards.

Immediate Safety and Disposal Protocols
Manganese(II) sulfate pentahydrate should never be disposed of down the drain or in regular

waste streams. It is categorized as a hazardous waste due to its potential for causing organ

damage through prolonged or repeated exposure and its toxicity to aquatic life with long-lasting

effects.[1][2][3]

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste Manganese(II) sulfate pentahydrate, including any contaminated materials

such as personal protective equipment (PPE) or spill cleanup debris, in a designated and

clearly labeled hazardous waste container.[4]
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Ensure the container is suitable for solid waste, tightly sealed, and stored in a cool, dry,

and well-ventilated area away from incompatible materials.[3]

Labeling:

The waste container must be labeled as "Hazardous Waste" and clearly identify the

contents as "Manganese(II) Sulfate Pentahydrate." Include the appropriate hazard

pictograms.

Engage a Professional Waste Disposal Service:

The disposal of Manganese(II) sulfate pentahydrate must be handled by a licensed

hazardous waste disposal company.[5] These companies are equipped to manage the

transportation and disposal in compliance with all relevant regulations.

Regulatory Compliance:

Disposal procedures are governed by local, regional, national, and international

regulations.[1][5][6] It is the responsibility of the waste generator to ensure that all disposal

activities adhere to these legal frameworks.[7] Manganese is listed as a toxic substance

under Section 313 of the Emergency Planning and Community Right to Know Act

(EPCRA).[8]

Contaminated Packaging:

Empty containers that held Manganese(II) sulfate pentahydrate must be treated as

hazardous waste.[5] They should be completely emptied and disposed of through the

same hazardous waste stream as the chemical itself.[5]

Quantitative Data and Regulatory Information
The specific quantitative limits for the disposal of manganese compounds can vary significantly

based on jurisdiction. The following table summarizes key regulatory identifiers and exposure

limits, which inform disposal requirements.
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Parameter Value/Information Regulation/Source

UN Number 3077
ADR/RID, IMDG-Code, ICAO-

TI[6]

UN Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Manganese(II) sulphate

monohydrate)

ADR/RID, IMDG-Code, ICAO-

TI[6]

Transport Hazard Class 9
ADR/RID, IMDG-Code, ICAO-

TI[6]

Packing Group III
ADR/RID, IMDG-Code, ICAO-

TI[6]

OSHA PEL (Permissible

Exposure Limit)
5 mg/m³ (Ceiling) OSHA[9]

NIOSH REL (Recommended

Exposure Limit)

1 mg/m³ (10-hr TWA); 3 mg/m³

(STEL)
NIOSH[9]

ACGIH TLV (Threshold Limit

Value)

0.02 mg/m³ (Respirable), 0.1

mg/m³ (Inhalable) (8-hr TWA)
ACGIH

Hazard Properties

HP 4 (Irritant), HP 5 (Specific

target organ toxicity), HP 14

(Ecotoxic)

EEC[6]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit. These exposure limits are

for workplace safety but are relevant in the context of handling and disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Manganese(II) sulfate pentahydrate.
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Start: Manganese(II) Sulfate
Pentahydrate Waste Generated

Is the material contaminated
with Manganese(II) Sulfate Pentahydrate?

Collect in a designated,
sealed, and labeled

hazardous waste container.

Yes

Dispose of as non-hazardous waste
(if certain of no contamination).

No

Store container in a cool,
dry, well-ventilated area.

Contact licensed hazardous
waste disposal vendor.

Complete all required
waste disposal documentation.

Arrange for pickup and
disposal by the vendor.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Manganese(II) Sulfate Pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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